N,N-Dimethyl-5-nitro-pyrimidine-4,6-diamine
Overview
Description
Scientific Research Applications
Environmental Science and Water Technology
Nitrosamines, particularly N-nitrosodimethylamine (NDMA), are significant in drinking water science due to their identification as disinfection by-products in chloraminated waters. Their potential health hazards are considered higher than those from chlorinated by-products. Studies focus on understanding the presence, formation mechanisms, and removal strategies of nitrosamines in water technologies. The formation process involves reactions between dimethylamine or similar compounds and disinfectants, highlighting the relevance of studying compounds like N,N-Dimethyl-5-nitro-pyrimidine-4,6-diamine in environmental contexts (Nawrocki & Andrzejewski, 2011).
Medicinal Chemistry
Pyrimidines, including N,N-Dimethyl-5-nitro-pyrimidine-4,6-diamine derivatives, exhibit a wide range of pharmacological effects such as anti-inflammatory, antibacterial, antiviral, and anticancer activities. Research developments in synthesizing pyrimidine derivatives and exploring their anti-inflammatory effects and structure-activity relationships (SARs) are of particular interest. These studies provide insights into the potential medicinal applications of pyrimidine compounds, guiding the development of new therapeutic agents with minimized toxicity and enhanced efficacy (Rashid et al., 2021).
Optical Sensors and Biological Applications
Pyrimidine derivatives are explored as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, making them suitable for use as sensing probes. This application extends beyond environmental sensing to include biological and medicinal applications, showcasing the versatility of pyrimidine-based compounds in scientific research (Jindal & Kaur, 2021).
Pyrimidine in Organic Synthesis and Catalysis
The synthesis and chemistry of heterocyclic N-oxide derivatives, including those from pyrimidines, highlight their importance in organic synthesis, catalysis, and medicinal applications. These compounds serve as versatile synthetic intermediates and possess biological significance, demonstrating their utility in designing catalysts, asymmetric synthesis, and drug development (Li et al., 2019).
Mechanism of Action
Future Directions
: Shi, F., Zhu, L.-H., Zhang, L., & Li, Y.-F. (2011). N4, N6-Dimethyl-5-nitro-N4, N6-diphenylpyrimidine-4,6-diamine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2559. DOI: 10.1107/S1600536811035094 : Shi, F., Zhu, L.-H., Zhang, L., & Li, Y.-F. (2011). N4, N6-Dimethyl-5-nitro-N4, N6-diphenylpyrimidine-4,6-diamine. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 10), o2559. DOI: 10.1107/S1600536811035094 : Fuqiang Shi, Li-Hong Zhu, Long Zhang, & Ya-Feng Li. (2003). N,N′-Dicyclopentyl-2-methylsulfanyl-5-nitro-pyrimidine-4
properties
IUPAC Name |
4-N,4-N-dimethyl-5-nitropyrimidine-4,6-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N5O2/c1-10(2)6-4(11(12)13)5(7)8-3-9-6/h3H,1-2H3,(H2,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APFYBSDAJCJENA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=NC(=C1[N+](=O)[O-])N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00979065 |
Source
|
| Record name | N~4~,N~4~-Dimethyl-5-nitropyrimidine-4,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-5-nitro-pyrimidine-4,6-diamine | |
CAS RN |
6311-26-8 |
Source
|
| Record name | NSC43533 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43533 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N~4~,N~4~-Dimethyl-5-nitropyrimidine-4,6-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979065 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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